1-(4-chlorophenyl)-N-isobutylmethanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(2-methylpropyl)methanesulfonamide
• InChI: InChI=1S/C11H16ClNO2S/c1-9(2)7-13-16(14,15)8-10-3-5-11(12)6-4-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key: MDYNAHPTYMUIAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNS(=O)(=O)CC1=CC=C(C=C1)Cl
• Molecular Formula: C11H16ClNO2S
• Molecular Weight: 261.77 g/mol

Description

1-(4-chlorophenyl)-N-isobutylmethanesulfonamide is a useful research compound. Its molecular formula is C11H16ClNO2S and its molecular weight is 261.77 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 261.0590276 g/mol and the complexity rating of the compound is 290. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallization and Structural Analysis

• Positional Isomeric Effects : Research on chlorine-substituted N-phenyl-2-phthalimidoethanesulfonamide derivatives, closely related to the compound , reveals the impact of positional isomerism on crystallization. These compounds have been structurally characterized to explore their potential biological activities, including as anticonvulsants for epilepsy treatment. The study emphasizes the significance of intramolecular hydrogen-bond interactions in determining the crystalline structure, which could inform the design of new drugs (Köktaş Koca et al., 2015).

Synthesis and Antiviral Activity

• Antiviral Derivatives : A study on the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, starting from 4-chlorobenzoic acid, demonstrated certain compounds' antiviral activities against the tobacco mosaic virus. This highlights the potential for designing sulfonamide-based compounds with specific biological activities (Chen et al., 2010).

Fuel Cell Applications

• Proton Exchange Membranes : Research into sulfonated poly(ether sulfone)s for fuel cell applications demonstrates the potential of such materials in enhancing proton conduction. This study could inform the development of more efficient fuel cells, leveraging the chemical properties of sulfonamide-based compounds (Matsumoto et al., 2009).

Molecular Interactions and Stability

• Molecular Interactions : A detailed investigation into the crystal structures and molecular interactions of various benzene-sulfonamide derivatives sheds light on their sublimation, solubility, solvation, and distribution characteristics. These findings have implications for the pharmaceutical application of sulfonamides, including drug formulation and delivery mechanisms (Perlovich et al., 2008).

Environmental Applications

• Degradation of Environmental Pollutants : A study on the synergistic degradation of 4-chlorophenol by a mixture of persulfate and oxalic acid with a heterogeneous Fenton-like system provides insights into efficient methods for removing toxic environmental pollutants. This approach could be adapted for compounds structurally related to 1-(4-chlorophenyl)-N-isobutylmethanesulfonamide, potentially offering a new avenue for wastewater treatment and environmental remediation (Hadi et al., 2020).